Cas no 956905-27-4 (PF-04217903)

PF-04217903 is a selective c-Met kinase inhibitor with demonstrated efficacy in preclinical studies targeting aberrant HGF/c-Met signaling pathways. Its high specificity for c-Met minimizes off-target effects, making it a valuable tool for investigating oncogenic mechanisms and potential therapeutic applications. The compound exhibits potent inhibitory activity against c-Met phosphorylation, disrupting downstream signaling cascades involved in tumor proliferation, invasion, and metastasis. PF-04217903 has been utilized in research settings to explore c-Met-dependent malignancies and resistance mechanisms. Its well-characterized pharmacokinetic profile and selectivity render it suitable for in vitro and in vivo studies, providing insights into c-Met-driven cancer biology and supporting the development of targeted therapies.

PF-04217903 structure

Product Name:PF-04217903

CAS No:956905-27-4

MF:C₁₉H₁₆N₈O

MW:372.383341789246

MDL:MFCD12407410

CID:828893

PubChem ID:17754438

Update Time:2025-06-08

PF-04217903 Chemical and Physical Properties

Names and Identifiers

- 2-[4-[1-(Quinolin-6-ylmethyl)-1H-[1,2,3]triazolo[4,5-b]pyrazin-6-yl]-1H-pyrazol-1-yl]ethanol
- 2-(4-(1-(Quinolin-6-ylmethyl)-1H-[1,2,3]triazolo[4,5-b]pyrazin-6-yl)-1H-pyrazol-1-yl)ethanol
- PF-04217903
- 4-[1-(6-Quinolinylmethyl)-1H-1,2,3-triazolo[4,5-b]pyrazin-6-yl]-1H-pyrazole-1-ethanol (ACI)
- PD 04217903
- PF 04217903
- PF 4217903
- 2-{4-[1-(6-Quinolinylmethyl)-1H-[1,2,3]triazolo[4,5-b]pyrazin-6-y l]-1H-pyrazol-1-yl}ethanol
- 1H-Pyrazole-1-ethanol, 4-(1-(6-quinolinylmethyl)-1H-1,2,3-triazolo(4,5-b)pyrazin-6-yl)
- 3zxz
- BDBM50396934
- UNII-CYJ9ATV1IJ
- NCGC00263161-11
- 956905-27-4 (free base)
- 2-(4-{1-[(quinolin-6-yl)methyl]-1H-[1,2,3]triazolo[4,5-b]pyrazin-6-yl}-1H-pyrazol-1-yl)ethan-1-ol
- DB12848
- CCG-264818
- NSC-763931
- AS-16216
- J-505841
- MFCD12407410
- AC-35476
- 1H-Pyrazole-1-ethanol, 4-[1-(6-quinolinylmethyl)-1H-1,2,3-triazolo[4,5-b]pyrazin-6-yl]-
- NCGC00263161-15
- HMS3244H11
- BCP01847
- CHEMBL2001019
- 2-{4-[1-(QUINOLIN-6-YLMETHYL)-1H-[1,2,3]TRIAZOLO[4,5-B]PYRAZIN-6-YL]-1H-PYRAZOL-1-YL}ETHANOL
- NSC763931
- 2-[4-(3-Quinolin-6-ylmethyl-3H-[1,2,3]triazolo[4,5-b]pyrazin-5-yl)-pyrazol-1-yl]-ethanol
- 2-(4-(1-(isoquinolin-7-ylmethyl)-1H-[1,2,3]triazolo[4,5-b]pyrazin-6-yl)-1H-pyrazol-1-yl)ethanol
- s1094
- BRD-K73319509-001-01-5
- PF-04217903 (phenolsulfonate)
- SCHEMBL93550
- PDMUGYOXRHVNMO-UHFFFAOYSA-N
- aka PF-04217903
- 2-[4-[3-(quinolin-6-ylmethyl)triazolo[4,5-b]pyrazin-5-yl]pyrazol-1-yl]ethanol
- EX-A478
- PF-4217903
- 2-{4-[3-(quinolin-6-ylmethyl)-[1,2,3]triazolo[4,5-b]pyrazin-5-yl]pyrazol-1-yl}ethanol
- 2-(4-(1-(quinolin-6-ylmethyl)-1H-[1,2,3]triazolo[4,5-b]pyrazin-6-yl)-1H-pyrazol-1-yl)ethanol 4-hydroxybenzenesulfonate
- MLS006010959
- CHEBI:91425
- SW218126-2
- SMR004702763
- PF-04217903,PF-4217903
- HMS3654I19
- NSC800845
- NCGC00263161-03
- HY-12017
- PF04217903
- NCGC00263161-01
- Q27163274
- HMS3295M07
- HMS3244G12
- Met tyrosine kinase inhibitor PF-04217903
- DTXSID401026097
- 2-(4-(1-(Quinolin-6-ylmethyl)-1H-(1,2,3)triazolo(4,5-b)pyrazin-6-yl)-1H-pyrazol-1-yl)ethanol
- NSC-800845
- 2-(4-(3-(quinolin-6-ylmethyl)-3H-[1,2,3]triazolo[4,5-b]pyrazin-5-yl)-1H-pyrazol-1-yl)ethanol
- DA-56725
- KRW
- AKOS026750596
- 956905-27-4
- SB19372
- SDCCGSBI-0654338.P001
- BRD-K73319509-001-08-0
- CYJ9ATV1IJ
- 2-(4-(1-((quinolin-6-yl)methyl)-1H-(1,2,3)triazolo(4,5-b)pyrazin-6-yl)-1H-pyrazol-1-yl)ethan-1-ol
- HMS3244G11
- CS-0147
- 2-(4-(1-(quinolin-6-ylmethyl)-1H-[1,2,3]triazolo[4,5-b]pyrazin-6-yl)-1H-pyrazol-1-yl)ethan-1-ol
- Kinome_3829
- NS00072533
- 1159490-85-3
- MDL： MFCD12407410
- Inchi： 1S/C19H16N8O/c28-7-6-26-12-15(9-22-26)17-10-21-18-19(23-17)27(25-24-18)11-13-3-4-16-14(8-13)2-1-5-20-16/h1-5,8-10,12,28H,6-7,11H2
- InChI Key： PDMUGYOXRHVNMO-UHFFFAOYSA-N
- SMILES： OCCN1C=C(C2C=NC3N=NN(C=3N=2)CC2C=C3C(N=CC=C3)=CC=2)C=N1

Computed Properties

Exact Mass: 372.14500
Monoisotopic Mass: 372.14470716g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 28
Rotatable Bond Count: 5
Complexity: 524
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 107Å²

Experimental Properties

Density: 1.53
PSA: 107.43000
LogP: 1.67360

PF-04217903 Security Information

Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

PF-04217903 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P863637-5mg	PF-04217903	956905-27-4	≥98%	5mg	￥509.40	2022-09-01
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R022976-10mg	PF-04217903	956905-27-4	98%	10mg	￥1200	2024-07-19
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R022976-5mg	PF-04217903	956905-27-4	98%	5mg	￥755	2024-07-19
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R022976-50mg	PF-04217903	956905-27-4	98%	50mg	￥3672	2024-07-19
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T2676-2 mg	PF04217903	956905-27-4	99.69%	2mg	￥377.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T2676-5 mg	PF04217903	956905-27-4	99.69%	5mg	￥679.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T2676-10 mg	PF04217903	956905-27-4	99.69%	10mg	￥1012.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T2676-50 mg	PF04217903	956905-27-4	99.69%	50mg	￥3102.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T2676-100 mg	PF04217903	956905-27-4	99.69%	100MG	￥5610.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T2676-1 mL * 10 mM (in DMSO)	PF04217903	956905-27-4	99.69%	1 mL * 10 mM (in DMSO)	￥679.00	2022-04-26

PF-04217903 Production Method

Production Method 1

956907-32-7

956905-27-4

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Dichloromethane , 1,4-Dioxane ; rt; 1 h, rt
1.2 Reagents: Sodium carbonate ; pH 7, rt

Reference

: Discovery of a Novel Class of Exquisitely Selective Mesenchymal-Epithelial Transition Factor (c-MET) Protein Kinase Inhibitors and Identification of the Clinical Candidate 2-(4-(1-(Quinolin-6-ylmethyl)-1H-[1,2,3]triazolo[4,5-b]pyrazin-6-yl)-1H-pyrazol-1-yl)ethanol (PF-04217903) for the Treatment of Cancer

Cui, J. Jean; McTigue, Michele; Nambu, Mitchell; Tran-Dube, Michelle; Pairish, Mason; et al, Journal of Medicinal Chemistry, 2012, 55(18), 8091-8109

Production Method 2

956905-27-4

Reaction Conditions

Reference

: Discovery of a Novel Class of Exquisitely Selective Mesenchymal-Epithelial Transition Factor (c-MET) Protein Kinase Inhibitors and Identification of the Clinical Candidate 2-(4-(1-(Quinolin-6-ylmethyl)-1H-[1,2,3]triazolo[4,5-b]pyrazin-6-yl)-1H-pyrazol-1-yl)ethanol (PF-04217903) for the Treatment of Cancer [Erratum to document cited in CA157:492637]

Cui, J. Jean; McTigue, Michele; Nambu, Mitchell; Tran-Dube, Michelle; Pairish, Mason; et al, Journal of Medicinal Chemistry, 2012, 55(22),

Production Method 3

956905-27-4

75-75-2

Reaction Conditions

Reference

: Discovery of a Novel Class of Exquisitely Selective Mesenchymal-Epithelial Transition Factor (c-MET) Protein Kinase Inhibitors and Identification of the Clinical Candidate 2-(4-(1-(Quinolin-6-ylmethyl)-1H-[1,2,3]triazolo[4,5-b]pyrazin-6-yl)-1H-pyrazol-1-yl)ethanol (PF-04217903) for the Treatment of Cancer [Erratum to document cited in CA157:492637]

Cui, J. Jean; McTigue, Michele; Nambu, Mitchell; Tran-Dube, Michelle; Pairish, Mason; et al, Journal of Medicinal Chemistry, 2012, 55(22),

Production Method 4

956905-27-4

75-75-2

Reaction Conditions

Reference

: Discovery of a Novel Class of Exquisitely Selective Mesenchymal-Epithelial Transition Factor (c-MET) Protein Kinase Inhibitors and Identification of the Clinical Candidate 2-(4-(1-(Quinolin-6-ylmethyl)-1H-[1,2,3]triazolo[4,5-b]pyrazin-6-yl)-1H-pyrazol-1-yl)ethanol (PF-04217903) for the Treatment of Cancer

Cui, J. Jean; McTigue, Michele; Nambu, Mitchell; Tran-Dube, Michelle; Pairish, Mason; et al, Journal of Medicinal Chemistry, 2012, 55(18), 8091-8109